1-Pyridin-3-yl-tetrahydro-pyrimidin-2-one

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 1-pyridin-3-yl-1,3-diazinan-2-one
• InChI: InChI=1S/C9H11N3O/c13-9-11-5-2-6-12(9)8-3-1-4-10-7-8/h1,3-4,7H,2,5-6H2,(H,11,13)
• InChI Key: HWBMBCXNCGQDJS-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)N(C1)C2=CN=CC=C2

Description

1-Pyridin-3-yl-tetrahydro-pyrimidin-2-one is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(3-Chloro-propyl)-3-pyridin-3-yl-urea (I-10a: 2.1 g, 9.859 mmol) in dry DMF (10 mL) was added to a solution of sodium hydride (487 mg, 10.154 mmol) in THF (2 mL) at 0° C. The reaction temperature was maintained at room temperature for 30 minutes. The reaction was monitored by TLC (100% ethyl acetate). The reaction mixture was quenched with MeOH (5 mL) at 0° C., concentrated under reduced pressure and partitioned between ice cold water and chloroform. The organic layer was dried over Na2SO4, and concentrated under reduced pressure to afford 1.7 g (97.14% yield) of 1-pyridin-3-yl-tetrahydro-pyrimidin-2-one.